Cas no 107-93-7 (butenoic acid)

• Product Name: butenoic acid
• CAS No: 107-93-7
• MF: C₄H₆O₂
• MW: 86.0892415046692
• MDL: MFCD00002701
• CID: 35459
• PubChem ID: 637090
• Update Time: 2025-10-30

butenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-But-2-enoic acid
• trans-2-Butenoic acid
• trans-3-Methylacrylic acid
• Crotonic Acid
• Butenoic acid
• CROTONIC ACID(RG)
• TRANS-CROTONIC ACID
• 1-Carboxypropylene
• Solid crotonic acid
• α-Butenic acid
• α-Crotonic acid
• β-Methylacrylic acid
• (E)-2-Butenoic acid
• (E)-Crotonic acid
• NSC 8751
• FEMA 3908
• Crotonate
• -Butenicacid
• (e)-crotonicaci
• CrotonicAcid99%
• (e)-crotonicacid
• (E)-CH3CH=CHCOOH
• Crotonic acid, (E)-
• 3724-65-0
• 2-Butenoic acid, (E)-
• 107-93-7
• butenoic acid

• MDL： MFCD00002701
• Inchi： 1S/C4H6O2/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)/b3-2-
• InChI Key： LDHQCZJRKDOVOX-IHWYPQMZSA-N
• SMILES： C/C=C\C(=O)O
• BRN： 1719943

Computed Properties

• Exact Mass: 86.03680
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 73.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White monoclinic acicular or prismatic crystals with asphyxiating odor.
• Density: 1.027 g/mL at 25 °C(lit.)
• Melting Point: 71.0 to 73.0 deg-C
• Boiling Point: 185°C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: 1.4228
• PH: 3 (10g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: 94 g/L (25 ºC)
• PSA: 37.30000
• LogP: 0.64710
• Merck: 2597
• Vapor Pressure: 0.19 mmHg ( 20 °C)
• FEMA: 2221
• pka: 4.69(at 25℃)
• Solubility: Soluble in water, ethanol, diethyl ether, toluene, acetone, etc.

butenoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2823
• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： S26-S37/39-S61
• RTECS：GQ2900000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Toxicity：LD50 orally in rats: 1.0 g/kg (Smyth, Carpenter)
• Explosive Limit：15.1%, 171°F
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38; R50/53
• Packing Group：III
• Safety Term：8
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids